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Compound of Interest

Compound Name: Dalmelitinib

Cat. No.: B10788506 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling Dalmelitinib must adhere to stringent safety protocols to mitigate risks associated

with this potent compound. This guide provides essential information on personal protective

equipment (PPE), handling procedures, and disposal methods to ensure a safe laboratory

environment.

Dalmelitinib is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[1] Therefore, meticulous care in its handling and disposal is paramount. The following

sections detail the necessary precautions and procedural steps.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the first line of defense against accidental exposure. The

following table summarizes the required equipment for handling Dalmelitinib.
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PPE Category Equipment Specifications and Use

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory to protect against

splashes and airborne

particles.[1]

Hand Protection
Chemical-resistant protective

gloves

Nitrile or latex gloves are

recommended. Double gloving

is advisable for enhanced

protection.[2]

Body Protection Impervious clothing

A lab coat, scrubs, or a

protective suit should be worn

to prevent skin contact.[1][3]

Contaminated clothing must be

removed immediately and

decontaminated or disposed of

as hazardous waste.[1][4]

Respiratory Protection Suitable respirator

A NIOSH/MSHA-approved

respirator is necessary,

especially when handling the

powder form or when

engineering controls like a

fume hood are not available, to

avoid inhalation of dust or

aerosols.[1][5]

Handling and Storage
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring personnel safety.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Handle in a well-ventilated area, preferably within a laboratory fume hood.[1][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC74381.html
https://ncifrederick.cancer.gov/ehs/Safety/Media/Documents/CSPR_Dasatinib.pdf
https://dcchemicals.com/msds/MSDS_DC74381.html
https://file.medchemexpress.com/batch_PDF/HY-13272/Dacomitinib-SDS-MedChemExpress.pdf
https://dcchemicals.com/msds/MSDS_DC74381.html
https://cdn.pfizer.com/pfizercom/products/material_safety_data/VIZIMPRO_(dacomitinib)_tabs_12-Sept-2018.pdf
https://dcchemicals.com/msds/MSDS_DC74381.html
https://www.cellagentech.com/content/product_files/PF-299804_(Dacomitinib)_MSDS.pdf
https://dcchemicals.com/msds/MSDS_DC74381.html
https://dcchemicals.com/msds/MSDS_DC74381.html
https://www.cellagentech.com/content/product_files/PF-299804_(Dacomitinib)_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10788506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Minimize dust and aerosol formation.[1][4]

Do not eat, drink, or smoke in areas where Dalmelitinib is handled.[1][3][6]

Wash hands thoroughly after handling.[1][3][6]

Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area.[1]

Protect from direct sunlight and sources of ignition.[1]

Recommended storage temperatures are -20°C for the powder form and -80°C when in

solvent.[1]

Emergency Procedures and First Aid
In the event of exposure, immediate action is crucial.

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

holding eyelids open. Seek prompt medical attention.[1][4]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with plenty of soap and water. Seek medical attention.[1][4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support

and seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[1][4]

Spill and Disposal Management
Accidental spills must be managed promptly and safely.

Spill Cleanup:
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Evacuate non-essential personnel from the area.[4]

Wear full PPE, including a respirator.[5]

Contain the spill to prevent further spread.

For liquid spills, absorb with an inert material.

For solid spills, carefully collect the material in a manner that avoids dust generation.[4]

Clean the spill area thoroughly.

Place all contaminated materials into a sealed, labeled container for disposal.[4]

Waste Disposal:

Dispose of Dalmelitinib and any contaminated materials as hazardous waste.[1]

All waste must be disposed of in accordance with local, state, and federal regulations.[4]

Avoid release to the environment and prevent entry into drains or water courses.[1][3]

To further clarify the procedural workflow for ensuring safety when working with Dalmelitinib,

the following diagram outlines the key decision-making and action steps.
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Dalmelitinib Handling and Safety Workflow

Preparation

Handling

Post-Handling & Disposal

Start: Handling Dalmelitinib

Assess Risks:
- Quantity

- Physical Form (Solid/Liquid)
- Procedure

Select Appropriate PPE:
- Goggles

- Gloves (Double)
- Lab Coat/Suit

- Respirator

Prepare Workspace:
- Ensure fume hood is operational

- Have spill kit ready

Perform Experimental Procedure

Spill Occurred?

Execute Spill Response Protocol

Yes

Continue Procedure

No

Decontaminate Workspace and Equipment

Dispose of Waste:
- Segregate hazardous waste

- Label container correctly

Remove PPE Safely

End

Click to download full resolution via product page

Caption: Workflow for safe handling of Dalmelitinib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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